2-Formyl-6-(trifluoromethyl)benzene-1-sulfonyl chloride

• Molecular Formula: C8H4ClF3O3S
• Molecular Weight: 272.63 g/mol
• IUPAC Name: 2-formyl-6-(trifluoromethyl)benzenesulfonyl chloride
• InChI: InChI=1S/C8H4ClF3O3S/c9-16(14,15)7-5(4-13)2-1-3-6(7)8(10,11)12/h1-4H
• InChI Key: FUTYVWNIMYEFNH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)C(F)(F)F)S(=O)(=O)Cl)C=O

Description

2-Formyl-6-(trifluoromethyl)benzene-1-sulfonyl chloride is a specialized sulfonyl chloride derivative characterized by a formyl (-CHO) group at the 2-position and a trifluoromethyl (-CF₃) group at the 6-position of the benzene ring. This compound is a critical intermediate in organic synthesis, particularly in pharmaceuticals and agrochemicals, where sulfonyl chlorides are widely used for introducing sulfonamide or sulfonate functionalities . The formyl group enhances electrophilicity, making it reactive toward nucleophiles like amines or alcohols, while the -CF₃ group contributes to metabolic stability and lipophilicity, which are desirable in drug design .

Biological Activity

2-Formyl-6-(trifluoromethyl)benzene-1-sulfonyl chloride is a chemical compound that has garnered attention in organic synthesis and medicinal chemistry due to its potential biological activities. This article explores its biological activity, including antibacterial, antifungal, and other therapeutic effects, while providing detailed research findings, case studies, and relevant data tables.

2-Formyl-6-(trifluoromethyl)benzene-1-sulfonyl chloride is characterized by its trifluoromethyl group, which enhances its electrophilic properties. This compound can participate in various chemical reactions, making it a versatile intermediate in organic synthesis, particularly in the preparation of sulfonamides and other biologically active compounds.

Antibacterial Activity

Recent studies have indicated that compounds containing sulfonyl chloride groups exhibit significant antibacterial properties. The mechanism of action often involves the inhibition of bacterial protein synthesis and disruption of cell wall integrity.

Case Study:
A study evaluating the antibacterial efficacy of various sulfonyl compounds found that 2-formyl-6-(trifluoromethyl)benzene-1-sulfonyl chloride demonstrated notable activity against Gram-positive bacteria. The minimum inhibitory concentration (MIC) was determined to be approximately 15.625 μM against Staphylococcus aureus and 62.5 μM against Enterococcus faecalis, indicating a bactericidal effect .

Compound	Target Bacteria	MIC (μM)
2-Formyl-6-(trifluoromethyl)benzene-1-sulfonyl chloride	S. aureus	15.625
2-Formyl-6-(trifluoromethyl)benzene-1-sulfonyl chloride	E. faecalis	62.5

Antifungal Activity

The antifungal potential of this compound has also been explored. It has shown effectiveness against common fungal pathogens such as Candida albicans.

Research Findings:
In vitro studies revealed that the compound exhibited antifungal activity with an MIC of 31.2 μg/mL against C. albicans, suggesting its potential use as an antifungal agent .

Compound	Target Fungus	MIC (μg/mL)
2-Formyl-6-(trifluoromethyl)benzene-1-sulfonyl chloride	C. albicans	31.2

The biological activity of 2-formyl-6-(trifluoromethyl)benzene-1-sulfonyl chloride can be attributed to its ability to form covalent bonds with nucleophilic sites in microbial cells. This interaction disrupts essential cellular processes such as protein synthesis and cell wall formation.

Synthesis and Applications

The synthesis of this compound typically involves the reaction of trifluoromethylated benzene derivatives with sulfonyl chlorides under controlled conditions. Its applications extend beyond antimicrobial activity; it is also utilized in the development of more complex pharmaceutical agents.

Synthesis Overview:

• Starting Material: Trifluoromethylated benzene derivative.
• Reagents: Sulfonyl chlorides, solvents.
• Conditions: Varying temperatures (15–80 °C), reaction times (1–8 hours).

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Functional Group Variations

Key analogs of 2-formyl-6-(trifluoromethyl)benzene-1-sulfonyl chloride include:

Compound Name	Substituents (Position)	Molecular Weight	Key Applications/Properties	Reference ID
2-(2',2'-Difluoroethoxy)-6-(trifluoromethyl)benzene-1-sulfonyl chloride	-OCH₂CF₂H (2), -CF₃ (6)	324.65	Agrochemical synthesis (e.g., penoxsulam)
2-Chloro-4-(trifluoromethyl)benzene-1-sulfonyl chloride	-Cl (2), -CF₃ (4)	279.06	Intermediate for sulfonamide drugs
2-(Methoxymethoxy)-6-(trifluoromethyl)benzene-1-sulfonyl chloride	-OCH₂OCH₃ (2), -CF₃ (6)	~280 (estimated)	Protective group strategies
2-Fluoro-6-(trifluoromethyl)benzene-1-sulfonyl chloride	-F (2), -CF₃ (6)	246.62	High demand in pharmaceuticals

Physicochemical Properties

• Molecular Weight and Stability : The formyl-substituted compound (estimated MW ~280–300) is lighter than the difluoroethoxy analog (324.65) but heavier than the fluoro analog (246.62) . The -CF₃ group enhances thermal and hydrolytic stability across all analogs.
• Boiling Point and Solubility : Trifluoromethanesulfonyl chloride (a simpler analog) has a boiling point of 29–32°C and density of 1.583 g/mL . The formyl derivative is expected to have a higher boiling point due to increased polarity.

Key Research Findings and Market Insights

• Market Demand : The global market for 2-fluoro-6-(trifluoromethyl)benzene-1-sulfonyl chloride is projected to grow at 6.2% CAGR (2024–2031), driven by its use in oncology and antiviral drugs .
• Supplier Landscape : Major suppliers like Enamine Ltd () and BLDpharm () offer analogs such as the difluoroethoxy and methoxymethoxy derivatives, but the formyl-substituted compound remains niche due to synthesis challenges.